4-PHT Properties
Names and Identifiers
-
- Pyridine, 4,4'-(1H-1,2,4-triazole-3,5-diyl)bis-
- 4-(3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)pyridine
- 3,5-dipyridyl-1,2,4-triazole
- 4,4'-(1H-1,2,4-triazole-3,5-diyl)dipyridine
- 3,5-DI(4-pyridyl)-1,2,4-triazole
- 3,5-bis(pyridin-4-yl)-1,2,4-triazole
- 3,5-di(pyridin-4-yl)-1H-1,2,4-triazole
- MLS000999673
- QUKGHTHKDNHSOX-UHFFFAOYSA-
- QUKGHTHKDNHSOX-UHFFFAOYSA-N
- STK246494
- BDBM50311280
- 3,5-bis(4-pyridyl)-1,2,4-triazole
- SMR000498789
- ST092086
- 3,5-di(4-pyridyl)-1H
- 4-PHT
- SR-01000060884
- AKOS001080808
- 3,5-bis(4-pyridyl)-4h-1,2,4-triazole
- A918064
- YSWG354
- 4-[5-(pyridin-4-yl)-1H-1,2,4-triazol-3-yl]pyridine
- HCJ5746569
- SDCCGSBI-0138938.P001
- CS-0110557
- BS-51443
- InChI=1/C12H9N5/c1-5-13-6-2-9(1)11-15-12(17-16-11)10-3-7-14-8-4-10/h1-8H,(H,15,16,17)
- MFCD06297778
- 4,4'-(1H-1,2,4-Triazole-3,5-diyl)bis[pyridine]
- DTXSID00368692
- CHEMBL1078978
- Z57049216
- AKOS002269457
- PD181117
- SR-01000060884-1
- E78549
- SCHEMBL10000033
- 4329-78-6
- AS-871/42344826
- 4-[5-(4-pyridinyl)-1H-1,2,4-triazol-3-yl]pyridine
- +Expand
-
- QUKGHTHKDNHSOX-UHFFFAOYSA-N
- 1S/C12H9N5/c1-5-13-6-2-9(1)11-15-12(17-16-11)10-3-7-14-8-4-10/h1-8H,(H,15,16,17)
- N1([H])C(C2C([H])=C([H])N=C([H])C=2[H])=NC(C2C([H])=C([H])N=C([H])C=2[H])=N1
Computed Properties
- 223.085795g/mol
- 0
- 1.2
- 1
- 4
- 2
- 223.085795g/mol
- 223.085795g/mol
- 67.4Ų
- 17
- 235
- 0
- 0
- 0
- 0
- 0
- 1
Experimental Properties
- 67.35
4-PHT Price
4-PHT Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:4329-78-6)
TANG SI LEI
15026964105
2881489226@qq.com
4-PHT Related Literature
-
1. Temperature-dependent hysteretic two-step spin crossover in two-dimensional Hofmann-type compoundsYue Li,Min Liu,Zi-Shuo Yao,Jun Tao Dalton Trans. 2020 49 7245
-
Fu-Ling Liu,Dong Li,Li-Jie Su,Jun Tao Dalton Trans. 2018 47 1407
-
Jace Cruddas,Ben J. Powell Inorg. Chem. Front. 2020 7 4424
4329-78-6 (4-PHT) Related Products
- 59301-23-4(5-(o-Tolyl)-4H-1,2,4-triazol-3-amine)
- 3652-17-3(3-(Pyridin-4-yl)-1H-1,2,4-triazol-5-amine)
- 3414-94-6(5-Phenyl-1H-1,2,4-triazole-3-thiol)
- 59301-24-5(5-(m-Tolyl)-4H-1,2,4-triazol-3-amine)
- 14389-12-9(5-(4-Pyridyl)-1H-Tetrazole)
- 69480-15-5(5-[4-(tert-Butyl)phenyl]-1H-1,2,4-triazole-3-thiol)
- 35607-27-3(3-(Pyridin-3-yl)-1H-1,2,4-triazol-5-amine)
- 83417-23-6(5-(Pyridin-2-yl)-4H-1,2,4-triazol-3-amine)
- 51884-11-8(5-(p-Tolyl)-4H-1,2,4-triazol-3-amine)
- 83417-26-9(5-(Pyridin-4-ylmethyl)-4H-1,2,4-triazol-3-amine)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:4329-78-6)4,4'-(1H-1,2,4-Triazole-3,5-diyl)dipyridine
99.9%
200kg
discuss personally
Amadis Chemical Company Limited
(CAS:4329-78-6)4-PHT
99%
5g
211.0